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Compound of Interest

Compound Name: Dithallium chromate

Cat. No.: B15350606 Get Quote

This guide provides a detailed comparison of the properties and applications of dithallium
chromate and lead chromate, aimed at researchers, scientists, and professionals in drug

development. The information is presented to facilitate an objective evaluation of these two

inorganic compounds, supported by available data on their chemical, physical, and

toxicological characteristics.

Physicochemical Properties
Dithallium chromate and lead chromate, while both metal chromates, exhibit distinct physical

and chemical properties that influence their potential applications and handling requirements. A

summary of their key properties is presented in Table 1.

Property Dithallium Chromate Lead Chromate

Chemical Formula Tl₂CrO₄ PbCrO₄

Molar Mass 524.73 g/mol 323.2 g/mol

Appearance Yellow rhombic crystals
Yellow or orange-yellow

powder[1]

Melting Point 633 °C 844 °C[2]

Density 6.91 g/cm³ at 25°C 6.12 - 6.3 g/cm³[1]

Solubility in Water 0.0042 g/100 g at 20°C
5.8 x 10⁻⁶ g/100 mL

(practically insoluble)[2]
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Applications
The applications of these two compounds are largely dictated by their unique properties, with

lead chromate having a more extensive history of industrial use, primarily as a pigment.

Dithallium Chromate
Information on the specific industrial applications of dithallium chromate is limited. However,

thallium compounds, in general, have been utilized in specialized areas:

High Refractive Index Glass: Thallium oxide is used to produce glasses with a high index of

refraction.

Low-Melting Point Glasses: In combination with sulfur, selenium, or arsenic, thallium can

form glasses that become fluid at low temperatures (125-150 °C).[3]

Photocells: Thallium sulfide's electrical conductivity changes with exposure to infrared light,

making it useful in photocells.[3]

While not directly documented for dithallium chromate, its properties suggest potential for

similar specialized applications where high density and refractive index are desired.

Lead Chromate
Lead chromate has a long history of use, most notably as a pigment known as "chrome yellow".

[4][5]

Pigments: Its primary application is in paints, coatings, plastics, and inks due to its vibrant

yellow color and opacity.[4][6] Different shades, from lemon yellow to orange, can be

produced by varying particle size and co-precipitating with lead sulfate or lead molybdate.[4]

Industrial Coatings: It has been used in industrial paints and coatings for protective and

decorative purposes.[7]

Road Markings: Due to its bright color and durability, it has been used in road marking

paints.[4]

Other Uses: Historically, it has also been used in ceramics and rubber.[4]
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The use of lead chromate has been significantly curtailed due to its toxicity.

Toxicological Profile
A critical point of comparison between these two compounds is their toxicity. Both contain

hexavalent chromium, a known carcinogen, and a toxic heavy metal (thallium or lead).

Toxicological Aspect Dithallium Chromate Lead Chromate

Primary Hazards

Contains both highly toxic

thallium and carcinogenic

hexavalent chromium. Thallium

is a cumulative poison

affecting the nervous system,

and can be fatal if swallowed

or inhaled.[8]

Contains both toxic lead and

carcinogenic hexavalent

chromium. Lead is a potent

neurotoxin, particularly harmful

to children, and can cause a

range of health issues

including developmental

problems and organ damage.

Hexavalent chromium is a

known human carcinogen.[4]

Routes of Exposure
Ingestion, inhalation of dust,

skin absorption.

Ingestion and inhalation of

dust are the primary routes of

exposure.[4]

Carcinogenicity

While not specifically

classified, it contains

hexavalent chromium, which is

a known human carcinogen.

Classified as a human

carcinogen.[4]

Regulatory Status
Highly regulated due to the

presence of thallium.

Use is heavily restricted in

many countries, particularly in

consumer products like paints,

due to its lead and hexavalent

chromium content.[4]

Experimental Protocols
Detailed experimental protocols are crucial for the synthesis and characterization of these

compounds in a research setting.
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Synthesis of Lead Chromate (Chrome Yellow Pigment)
This protocol describes a common laboratory-scale synthesis of lead chromate via

precipitation.

Materials:

Lead(II) acetate [Pb(CH₃COO)₂]

Potassium chromate (K₂CrO₄)

Dilute acetic acid

Distilled water

Procedure:

Dissolve 5 g of lead acetate in 150 mL of distilled water in a beaker.

Add approximately 1 mL of dilute acetic acid to the lead acetate solution to prevent the

hydrolysis of the lead salt.

In a separate beaker, dissolve 3 g of potassium chromate in 50 mL of distilled water.

Slowly add the potassium chromate solution to the lead acetate solution while stirring

continuously. A yellow precipitate of lead chromate will form immediately.[9]

Heat the mixture to boiling to encourage the formation of a more stable and crystalline

precipitate.

Allow the precipitate to settle, then wash it by decantation with hot distilled water several

times to remove soluble impurities.

Filter the precipitate using a Buchner funnel and wash the collected solid with distilled water.

Dry the lead chromate precipitate in an oven at 100-110 °C.

Logical Flow of Lead Chromate Synthesis:
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Caption: Workflow for the synthesis of lead chromate pigment.

Characterization Methods
The following techniques are commonly employed to characterize the synthesized chromate

compounds.

Experimental Workflow for Characterization:

Synthesis

Analytical Techniques

Data Interpretation

Synthesized Chromate
(Dithallium or Lead)

X-ray Diffraction (XRD)
(Phase Identification)

Scanning Electron Microscopy (SEM)
(Morphology and Particle Size)

Fourier-Transform Infrared (FTIR)
Spectroscopy (Functional Groups)

X-ray Fluorescence (XRF)
(Elemental Composition)

Structural and Compositional
Information

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15350606?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15350606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: General workflow for the characterization of chromate compounds.

Comparative Analysis and Conclusion
Direct comparative experimental data on the performance of dithallium chromate versus lead

chromate in specific applications is scarce in publicly available literature. The comparison must,

therefore, be inferred from their individual properties.

Logical Relationship of Properties to Applications and Hazards:

Compounds

Key Properties

Potential/Actual Applications

Primary Hazards
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(Neurotoxin)
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Caption: Relationship between properties, applications, and hazards.

In summary, lead chromate's primary value has been its properties as a pigment, offering

bright, opaque yellow colors. However, its high toxicity has led to significant restrictions on its

use. Dithallium chromate, while also highly toxic due to both thallium and hexavalent
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chromium, possesses properties such as high density and a high refractive index that might

make it suitable for highly specialized applications where these characteristics are paramount

and stringent safety protocols can be implemented.

For researchers and drug development professionals, the extreme toxicity of both compounds,

particularly dithallium chromate, necessitates careful consideration and the implementation of

rigorous safety measures. The choice between these or any other heavy metal compounds

should be guided by a thorough risk-benefit analysis, with a strong preference for safer

alternatives whenever possible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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